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Compound of Interest

Compound Name: 4-Pentylphenylacetylene-d7

Cat. No.: B15561844 Get Quote

In-Depth Technical Guide: 4-
Pentylphenylacetylene-d7
Disclaimer: A specific Safety Data Sheet (SDS) for 4-Pentylphenylacetylene-d7 is not readily

available. The following information is compiled from the SDS for the non-deuterated analog, 4-

Pentylphenylacetylene (also known as 1-Ethynyl-4-pentylbenzene), and related compounds.

The safety and handling precautions are expected to be nearly identical.

This guide is intended for researchers, scientists, and drug development professionals.

Chemical Identification and Properties
Identifier Value Source

Chemical Name 4-Pentylphenylacetylene [1]

Synonyms 1-Ethynyl-4-pentylbenzene [1]

CAS Number
79887-10-8 (for non-

deuterated)
[1]

Molecular Formula C₁₃H₁₆ (non-deuterated) [1]

Molecular Weight 172.27 g/mol (non-deuterated) [1]

Appearance Colorless to yellow liquid [2]
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Hazard Identification and Classification
This compound is classified as a hazardous substance. The GHS classification is summarized

below.

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[3]

Skin Corrosion/Irritation 1B / 2

H314/H315: Causes severe

skin burns and eye damage /

Causes skin irritation[1]

Serious Eye Damage/Irritation 1 / 2

H318/H319: Causes serious

eye damage / Causes serious

eye irritation[1]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters

airways[3]

Carcinogenicity 1B H350: May cause cancer

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation[1]

Hazardous to the Aquatic

Environment (Chronic)
3

H412: Harmful to aquatic life

with long lasting effects

Signal Word: Danger[3]

Hazard Pictograms:

alt text

alt text

alt text

alt text
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Physical and Chemical Properties
Quantitative data for the non-deuterated analog, 4-Pentylphenylacetylene.

Property Value Source

Boiling Point 172 °C (lit.)

[2] Density 0.885 g/mL at 25 °C (lit.)

[2] Refractive Index (n20/D) 1.523 (lit.)

[2] Flash Point 32 °C / 89.6 °F

[3] Vapor Pressure 17.6 mmHg @ 37.7 °C

[3] Solubility Insoluble in water

[3][4]

Experimental Protocols & Workflows
a) Standard Laboratory Handling Protocol

This protocol outlines the necessary steps for safely handling 4-Pentylphenylacetylene-d7 in

a research environment.
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1. Preparation & Engineering Controls

2. Personal Protective Equipment (PPE)

3. Handling Procedure

Obtain and read SDS before use

Work in a certified chemical fume hood

Ensure eyewash station and safety shower are accessible

Ground/bond container and receiving equipment

Wear safety glasses with side-shields or goggles

Wear flame-retardant lab coat and closed-toe shoes

Wear appropriate chemical-resistant gloves (e.g., Nitrile)

Keep away from heat, sparks, and open flames

Use only non-sparking tools

Avoid contact with skin, eyes, and clothing

Avoid inhalation of vapor or mist

Wash hands thoroughly after handling
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Fire Involving Material

Use water spray, alcohol-resistant foam,
dry chemical, or carbon dioxide (CO2)

Wear self-contained breathing apparatus (SCBA)
and full protective gear

Special Hazards:
- Flammable liquid and vapor

- Vapors are heavier than air and can travel
- Forms explosive mixtures with air

- Containers may explode when heated

Actions:
- Stay in danger area only with SCBA

- Cool closed containers with water spray
- Prevent runoff from entering drains

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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